Cas no 2361644-00-8 (Methyl 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate)

• Product Name: Methyl 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate
• CAS No: 2361644-00-8
• MF: C₁₆H₂₆O₄Si
• MW: 310.4607462883
• CID: 5815270
• PubChem ID: 139026252
• Update Time: 2025-05-26

Methyl 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[4-[tert-butyl(dimethyl)silyl]oxy-3-methoxyphenyl]acetate
• EN300-7430323
• 2361644-00-8
• methyl 2-{4-[(tert-butyldimethylsilyl)oxy]-3-methoxyphenyl}acetate
• Methyl 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate

• Inchi： 1S/C16H26O4Si/c1-16(2,3)21(6,7)20-13-9-8-12(10-14(13)18-4)11-15(17)19-5/h8-10H,11H2,1-7H3
• InChI Key： IIVHTCHOHGGTKN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(CC(=O)OC)=CC=1OC

Computed Properties

• Exact Mass: 310.16003584g/mol
• Monoisotopic Mass: 310.16003584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Methyl 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate

Methyl 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate: A Comprehensive Overview

Methyl 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate, also known by its CAS number 2361644-00-8, is a complex organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzene acetate, featuring a silyl ether group and methoxy substituents. Its structure is characterized by a benzene ring with specific substituents that confer unique chemical properties, making it valuable in both academic research and industrial applications.

The compound's name reflects its structural composition. The benzene ring is substituted at the 3-position with a methoxy group (-OCH3) and at the 4-position with a silyl ether group [(1,1-dimethylethyl)dimethylsilyl]oxy. The methyl ester group (acetate) is attached to the benzene ring as well. This combination of functional groups makes the compound highly versatile, particularly in reactions involving nucleophilic substitution or elimination.

Recent studies have highlighted the importance of silyl ether groups in protecting hydroxyl functionalities during organic synthesis. The [(1,1-dimethylethyl)dimethylsilyl]oxy group in this compound serves as an excellent protecting group for hydroxyl groups, ensuring stability during reaction conditions that might otherwise lead to unwanted side reactions. This property has made the compound a valuable intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and agrochemicals.

In terms of physical properties, Methyl 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate is typically a white crystalline solid with a melting point around 95°C. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it suitable for various extraction and purification techniques. The compound's stability under standard storage conditions further enhances its utility in laboratory settings.

The synthesis of this compound involves multi-step reactions, often starting from the corresponding benzene diol. The introduction of the silyl ether group is achieved through controlled silylation using appropriate silylating agents, followed by esterification to form the acetate group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs. Its ability to act as a protecting group during multi-step syntheses has been exploited in the development of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. Researchers have also explored its potential in materials science, particularly in the synthesis of advanced polymers and coatings with tailored properties.

Moreover, the compound has shown potential in environmental chemistry due to its role in decontamination processes. Its ability to form stable complexes with heavy metals has been investigated for use in water treatment applications. Recent studies have demonstrated that incorporating this compound into adsorbent materials can significantly enhance their capacity for removing pollutants from aqueous solutions.

In conclusion, Methyl 4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxybenzeneacetate (CAS No: 2361644-00-8) is a multifaceted organic compound with wide-ranging applications across diverse scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing chemical science is expected to grow even further.